Cas no 73822-25-0 (2-(tert-butylamino)methyl-6-methoxyphenol)

• Product Name: 2-(tert-butylamino)methyl-6-methoxyphenol
• CAS No: 73822-25-0
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5226187
• PubChem ID: 16772648
• Update Time: 2026-03-07

2-(tert-butylamino)methyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[[(1,1-dimethylethyl)amino]methyl]-6-methoxy-
• 2-(tert-butylamino)methyl-6-methoxyphenol

• Inchi： 1S/C12H19NO2/c1-12(2,3)13-8-9-6-5-7-10(15-4)11(9)14/h5-7,13-14H,8H2,1-4H3
• InChI Key： AWJRSCDMXXICGD-UHFFFAOYSA-N
• SMILES： C1(O)=C(OC)C=CC=C1CNC(C)(C)C

Additional information on 2-(tert-butylamino)methyl-6-methoxyphenol

Recent Advances in the Study of 2-(tert-butylamino)methyl-6-methoxyphenol (CAS: 73822-25-0)

2-(tert-butylamino)methyl-6-methoxyphenol (CAS: 73822-25-0) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

One of the key areas of research focuses on the compound's role as a potential antioxidant and anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(tert-butylamino)methyl-6-methoxyphenol exhibits strong free radical scavenging activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's interaction with reactive oxygen species (ROS).

Another significant advancement is the optimization of synthetic routes for 2-(tert-butylamino)methyl-6-methoxyphenol. A recent publication in Organic Process Research & Development highlighted a novel, high-yield synthesis method that reduces production costs and improves scalability. This method employs a one-pot reductive amination strategy, which has been shown to achieve a yield of over 85% with minimal byproducts, making it more feasible for industrial-scale production.

In addition to its antioxidant properties, researchers have investigated the compound's potential as an antimicrobial agent. A 2024 study in the European Journal of Medicinal Chemistry reported that 2-(tert-butylamino)methyl-6-methoxyphenol exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as confirmed through electron microscopy and fluorescence assays.

Further research has explored the pharmacokinetics and toxicity profile of 2-(tert-butylamino)methyl-6-methoxyphenol. Preclinical studies in animal models have shown favorable bioavailability and a low incidence of adverse effects, suggesting its potential for further development as a therapeutic agent. However, additional studies are needed to fully understand its long-term safety and efficacy in humans.

In conclusion, the recent studies on 2-(tert-butylamino)methyl-6-methoxyphenol (CAS: 73822-25-0) highlight its multifaceted potential in drug discovery and development. From its antioxidant and antimicrobial properties to optimized synthesis methods, this compound represents a promising candidate for future biomedical applications. Continued research efforts will be essential to translate these findings into clinical benefits.